1'-ethyl-4',7'-dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one

• IUPAC Name: 1'-ethyl-4',7'-dimethylspiro[1,3-dioxane-2,3'-indole]-2'-one
• InChI: InChI=1S/C15H19NO3/c1-4-16-13-11(3)7-6-10(2)12(13)15(14(16)17)18-8-5-9-19-15/h6-7H,4-5,8-9H2,1-3H3
• InChI Key: CYOGUCMZUAPSDJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2C3(C1=O)OCCCO3)C)C
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

1'-ethyl-4',7'-dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. This compound is a spirocyclic lactone that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 1'-ethyl-4',7'-dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one is not fully understood. However, it has been suggested that this compound exerts its biological activity through the inhibition of certain enzymes involved in the growth and proliferation of cancer cells. It has also been suggested that this compound may interact with DNA and induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells. In addition, this compound has been shown to have antioxidant properties and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1'-ethyl-4',7'-dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one in lab experiments is its potential anticancer activity. This compound can be used as a lead compound in the development of new cancer drugs. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 1'-ethyl-4',7'-dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one. One of the future directions is the development of new cancer drugs based on this compound. Another future direction is the synthesis of new compounds with potential biological activities using this compound as a starting material. In addition, the potential applications of this compound in the development of new materials for electronic devices should be explored. Furthermore, the mechanism of action of this compound should be further investigated to better understand its biological activity.

Synthesis Methods

1'-ethyl-4',7'-dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one can be synthesized using different methods. One of the most common methods is the reaction of 1,3-cyclohexanedione with tryptamine in the presence of a Lewis acid catalyst. This reaction leads to the formation of the spirocyclic lactone as the major product. Other methods include the use of different starting materials and catalysts.

Scientific Research Applications

1'-ethyl-4',7'-dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one has potential applications in various fields of scientific research. This compound has been shown to have anticancer properties, and it has been used in the development of new cancer drugs. It has also been used in the synthesis of new compounds with potential biological activities. In addition, this compound has been used in the development of new materials for electronic devices.